Cas no 62609-78-3 (1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo-)

1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo- structure
62609-78-3 structure
Product Name:1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo-
CAS No:62609-78-3
MF:C6H8O5
MW:160.124722480774
CID:438258
PubChem ID:10219575
Update Time:2025-04-19

1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4-carboxylic acid, 2,2-dimethyl-5-oxo-
    • 2,2-dimethyl-5-oxo-1,3-dioxolane-4-carboxylic acid
    • DTXSID70436852
    • 62609-78-3
    • SCHEMBL12419659
    • Inchi: 1S/C6H8O5/c1-6(2)10-3(4(7)8)5(9)11-6/h3H,1-2H3,(H,7,8)
    • InChI Key: GQSBSTKUXFIDSL-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)C(=O)OC1(C)C

Computed Properties

  • Exact Mass: 160.03714
  • Monoisotopic Mass: 160.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 72.8Ų

Experimental Properties

  • PSA: 72.83
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